![molecular formula C14H12ClN3O2 B7461370 N-(3-chloro-4-cyanophenyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide](/img/structure/B7461370.png)
N-(3-chloro-4-cyanophenyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide
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Overview
Description
N-(3-chloro-4-cyanophenyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of N-(3-chloro-4-cyanophenyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in the inflammatory response, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound can significantly reduce inflammation and pain in animal models of various inflammatory disorders, including arthritis and colitis. It has also been shown to possess antioxidant properties, which may further contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-chloro-4-cyanophenyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide is its relatively low toxicity, making it a safe compound for use in laboratory experiments. However, its limited solubility in water can be a significant limitation, as it may affect its bioavailability and efficacy in vivo.
Future Directions
There are several potential future directions for research on N-(3-chloro-4-cyanophenyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide. These include further studies on its mechanism of action, optimization of its synthesis method, and development of new drug formulations with improved solubility and bioavailability. Additionally, its potential applications in the treatment of other inflammatory disorders, such as asthma and inflammatory bowel disease, should be explored.
Synthesis Methods
The synthesis of N-(3-chloro-4-cyanophenyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide involves a multi-step process that includes the reaction of 3-chloro-4-cyanophenylamine with 3,5-dimethyl-4-isocyanato-2-oxazole in the presence of a base. The resulting intermediate is then treated with acetic anhydride to obtain the final product.
Scientific Research Applications
N-(3-chloro-4-cyanophenyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess significant anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of various inflammatory disorders.
properties
IUPAC Name |
N-(3-chloro-4-cyanophenyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClN3O2/c1-8-12(9(2)20-18-8)6-14(19)17-11-4-3-10(7-16)13(15)5-11/h3-5H,6H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBILACOFIXXHGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CC(=O)NC2=CC(=C(C=C2)C#N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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